Cas no 14498-95-4 (2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid)

• Product Name: 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid
• CAS No: 14498-95-4
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD00093800
• CID: 120459
• PubChem ID: 2756669
• Update Time: 2025-06-11

2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-
• 2-(2-CHLOROPHENYL)BENZOIC ACID
• 2'-Chlorobiphenyl-2-carboxylic acid
• 2'-Biphenyl-2'-chloro-carboxylic acid
• 2-Biphenyl-2'-chloro-carboxylicacid
• 2'-Chlor-biphenyl-2-carbonsaeure
• 2-Chlor-biphenyl-carbonsaeure-(2')
• 2'-Chloro-2-biphenylcarbonsaeure
• 2'-chloro-biphenyl-2-carboxylic acid
• 2-chlorophenylbenzoic acid
• AC1MBU3R
• ANW-47660
• CTK0H1908
• SureCN2930892
• 2-bipheny-2'-Chloro-carboxylic acid
• 2'-Chloro-2-biphenylcarboxylic acid
• 2-Carboxy-2'-chlorobiphenyl, 2-(2-Chlorophenyl)benzoic acid
• 2-BIPHENYL-2'-CHLORO-CARBOXYLIC ACID
• AM20020500
• DTXSID10373474
• AXQNGPFNBORSKU-UHFFFAOYSA-N
• AB92551
• SCHEMBL2930892
• CS-0171213
• [1,1'-Biphenyl]-2-carboxylic acid, 2'-chloro-
• MFCD00093800
• 2'-chloro[1,1'-biphenyl]-2-carboxylic acid
• 14498-95-4
• 2'-Chloro-[1,1'-biphenyl]-2-carboxylicacid
• 2-Biphenyl-2'-chlorocarboxylic acid
• (chlorophenyl)benzoic acid
• PS-7692
• FT-0688397
• AKOS004117433
• BB 0222499
• DB-063576
• 2\\'-Chloro-[1,1\\'-biphenyl]-2-carboxylic acid
• 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid

• MDL： MFCD00093800
• Inchi： 1S/C13H9ClO2/c14-12-8-4-3-6-10(12)9-5-1-2-7-11(9)13(15)16/h1-8H,(H,15,16)
• InChI Key： AXQNGPFNBORSKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 232.02917
• Monoisotopic Mass: 232.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.2±17.0 °C at 760 mmHg
• Flash Point: 168.6±20.9 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid

Introduction to 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid (CAS No. 14498-95-4)

2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 14498-95-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This biphenyl derivative features a chloro substituent at the 2-position and a carboxylic acid group at the 2'-position, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered attention for its potential applications in medicinal chemistry, material science, and agrochemical formulations.

The molecular structure of 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid consists of two benzene rings connected by a single carbon-carbon bond, with a chlorine atom and a carboxylic acid moiety attached at specific positions. This arrangement imparts distinct electronic and steric characteristics, enabling its utility as a building block in the synthesis of more complex molecules. The presence of the chloro group enhances reactivity, making it a valuable precursor for further functionalization.

In recent years, 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid has been extensively studied for its role in developing novel pharmaceutical agents. Researchers have explored its derivatives as potential inhibitors of various biological targets, including enzymes and receptors involved in metabolic pathways. The biphenyl core is particularly notable for its ability to modulate protein-protein interactions, which has opened avenues for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid is its incorporation into drug candidates that exhibit high selectivity and low toxicity. For instance, studies have demonstrated its efficacy in designing small-molecule inhibitors that target kinases and other enzymes implicated in signal transduction pathways. The carboxylic acid group provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

The chloro substituent at the 2-position plays a crucial role in determining the reactivity of 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid. It can participate in nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This reactivity has been leveraged in constructing heterocyclic compounds, which are prevalent in many therapeutic agents. Additionally, the biphenyl scaffold is known for its stability and rigidity, contributing to the structural integrity of derived molecules.

Recent advancements in computational chemistry have further highlighted the potential of 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid as a scaffold for drug discovery. Molecular modeling studies have identified optimal binding poses for this compound with target proteins, providing insights into its mechanism of action. These insights have guided synthetic efforts toward optimizing potency and selectivity. Furthermore, virtual screening techniques have been employed to identify novel derivatives with enhanced pharmacological profiles.

The agrochemical industry has also recognized the value of 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid as a precursor for developing pesticides and herbicides. Its structural motifs are found in several commercially available agrochemicals that exhibit broad-spectrum activity against pests and weeds. By modifying the substituents on the biphenyl core, researchers can tailor the biological activity to specific needs while maintaining environmental safety.

In conclusion, 2'-Chloro-1,1'-Biphenyl-2-Carboxylic Acid (CAS No. 14498-95-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an increasingly important role in shaping future advancements in medicine and agriculture.